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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzaldehyde

Cat. No.: B129801

For Immediate Implementation: This document provides critical safety and logistical protocols
for the handling and disposal of 2-Fluoro-5-iodobenzaldehyde. Adherence to these
procedures is essential for ensuring the safety of all laboratory personnel and maintaining a
secure research environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Fluoro-5-iodobenzaldehyde is a hazardous substance that requires stringent safety
measures. It is classified as toxic if swallowed, causes skin and eye irritation, and may cause
respiratory irritation.[1][2][3][4] Therefore, appropriate personal protective equipment must be
worn at all times when handling this chemical.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Required PPE

Specifications and
Guidelines

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Use a dust mask type N95
(US) or type P1 (EU EN 143)
for nuisance exposures.[5] For
higher-level protection, use
type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[5]

Eye and Face Protection

Chemical safety goggles and

face shield

Goggles should meet OSHA's
eye and face protection
regulations in 29 CFR
1910.133 or European
Standard EN166. A face shield
should be worn over safety
glasses, especially when there
is a risk of splashing.[2][5]

Hand Protection

Chemical-resistant gloves

Handle with gloves that have
been inspected prior to use.[1]
Use proper glove removal
technique to avoid skin
contact.[5] Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory

practices.[5]

Body Protection

Laboratory coat, long pants,

and closed-toe shoes

A lab coat should be worn and
buttoned to cover as much
skin as possible.[5] Avoid
clothing made of polyester or

acrylic fabrics.[5]

Physical and Chemical Properties
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Understanding the physical and chemical properties of 2-Fluoro-5-iodobenzaldehyde is
crucial for safe handling and storage.

Table 2: Physical and Chemical Data for 2-Fluoro-5-iodobenzaldehyde

Property Value
Molecular Formula FCeHs(I)CHO
Molecular Weight 250.01 g/mol [1]
White to cream to pale yellow crystals or
Appearance
powder[6]
Melting Point 45-48 °C[7]
CAS Number 146137-76-0[1]

Step-by-Step Operational Plan

A systematic approach to handling 2-Fluoro-5-iodobenzaldehyde from receipt to disposal is

critical to minimize risk.
3.1. Receiving and Storage
 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] Keep
away from incompatible materials such as strong oxidizing agents.[2] The designated
storage area should be clearly labeled with the appropriate hazard warnings.

3.2. Handling and Use

o Preparation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust or vapors.[2][8] Ensure that an eyewash station and safety shower are in
close proximity to the workstation.[2]

o Weighing and Transfer: When weighing or transferring the solid, take care to avoid creating
dust.[1] Use appropriate tools (e.g., spatula, weigh paper).
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e Personal Hygiene: Wash hands thoroughly after handling the chemical, even if gloves were
worn.[2] Do not eat, drink, or smoke in the laboratory.[2]

3.3. First Aid Measures

o If Swallowed: Immediately call a POISON CENTER or doctor/physician.[1][4] Rinse mouth
with water.[1]

» In Case of Skin Contact: Wash off with soap and plenty of water.[1] If skin irritation occurs,
get medical advice/attention.[2]

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a
physician.[1][2]

« If Inhaled: Move the person into fresh air.[1] If not breathing, give artificial respiration.[1]

Disposal Plan

Proper disposal of 2-Fluoro-5-iodobenzaldehyde and its contaminated materials is imperative
to prevent environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled, and
sealed container for hazardous waste.[1]

o Disposal Method: Offer the waste to a licensed professional waste disposal service.[1] The
recommended disposal method is to burn in a chemical incinerator equipped with an
afterburner and scrubber.[1]

o Contaminated Packaging: Dispose of contaminated packaging as unused product in the
same manner as the chemical itself.[1]

Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 2-Fluoro-5-
iodobenzaldehyde.
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Safe Handling Workflow for 2-Fluoro-5-iodobenzaldehyde
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Caption: Workflow for handling 2-Fluoro-5-iodobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. capotchem.cn [capotchem.cn]

2. fishersci.com [fishersci.com]

3. 2-Fluoro-5-iodobenzaldehyde | C7H4FIO | CID 16217058 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 4. 2-Fluoro-5-iodobenzaldehyde, CAS No. 146137-76-0 - iChemical [ichemical.com]

o 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 6. 2-Fluoro-5-iodobenzaldehyde, 97+% 25 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

e 7. 2-Fluoro-5-iodobenzaldehyde | 146137-76-0 [chemicalbook.com]
e 8. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2-Fluoro-5-iodobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129801#personal-protective-equipment-for-handling-
2-fluoro-5-iodobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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